Cas no 71850-71-0 (2-Butenoic acid, 4-((dibutoxystibino)oxy)-4-oxo-, butyl ester, (2Z)-)

• Product name: 2-Butenoic acid, 4-((dibutoxystibino)oxy)-4-oxo-, butyl ester, (2Z)-
• CAS No: 71850-71-0
• MF: C₁₆H₂₉O₆Sb
• MW: 439.157868146896
• CID: 2715304
• PubChem ID: 16684713

2-Butenoic acid, 4-((dibutoxystibino)oxy)-4-oxo-, butyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 1-O-butyl 4-O-dibutoxystibanyl (E)-but-2-enedioate
• 71850-71-0
• 2-Butenoic acid (Z)-, monobutyl ester, anhydride with antimonic acid (H3SbO3), dibutyl ester
• 2-Butenoic acid, 4-((dibutoxystibino)oxy)-4-oxo-, butyl ester, (2Z)-

• Inchi： InChI=1S/C8H12O4.2C4H9O.Sb/c1-2-3-6-12-8(11)5-4-7(9)10;2*1-2-3-4-5;/h4-5H,2-3,6H2,1H3,(H,9,10);2*2-4H2,1H3;/q;2*-1;+3/p-1/b5-4+;;;
• InChI Key： CWXKTDDOUBIJDV-WVFFXBQBSA-M

Computed Properties

• Exact Mass: 438.10022Da
• Monoisotopic Mass: 438.10022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų